Cas no 113777-30-3 (diethyl 2-methyl-2,4-diphenylpentanedioate)

• Product Name: diethyl 2-methyl-2,4-diphenylpentanedioate
• CAS No: 113777-30-3
• MF: C₂₂H₂₆O₄
• MW: 354.439446926117
• CID: 2611598
• PubChem ID: 14046368
• Update Time: 2025-04-21

diethyl 2-methyl-2,4-diphenylpentanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-methyl-2,4-diphenylpentanedioate
• DTXSID30554980
• 113777-30-3

• Inchi： 1S/C22H26O4/c1-4-25-20(23)19(17-12-8-6-9-13-17)16-22(3,21(24)26-5-2)18-14-10-7-11-15-18/h6-15,19H,4-5,16H2,1-3H3
• InChI Key： HHSVKLJYFYYMGN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C1C=CC=CC=1)CC(C(=O)OCC)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 354.18310931Da
• Monoisotopic Mass: 354.18310931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų